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Compound of Interest

Compound Name: LY2228820

Cat. No.: B7881755

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling LY2228820, also known as Ralimetinib. Adherence to
these procedural steps is vital for ensuring personal safety, maintaining experimental integrity,
and protecting the environment. LY2228820 is a potent and selective inhibitor of p38 MAPK a/3
and should be handled with care in a laboratory setting.[1][2]

Hazard Identification and Classification

LY2228820 (Ralimetinib) is classified with specific hazards that necessitate careful handling.
The primary routes of exposure are inhalation, skin and eye contact, and ingestion.[3]

Hazard Class GHS Code Description
Acute Toxicity, Oral H302 Harmful if swallowed.[3]
Acute Aquatic Toxicity H400 Very toxic to aquatic life.[3]

) ] o Very toxic to aquatic life with
Chronic Aquatic Toxicity H410 )
long lasting effects.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE protocol is mandatory to minimize exposure risk. While some safety
data sheets may state that no special equipment is required under normal use, it is best
practice for handling potent powder compounds to employ a more robust set of precautions.[4]
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PPE Category

Item

Specifications

Rationale

Hand Protection

Double Nitrile Gloves

Chemotherapy-grade,
powder-free. The
outer glove's cuff
should extend over

the gown sleeve.

Prevents skin
absorption. Double
gloving allows for
immediate removal of
the outer glove if

contaminated.[5]

Body Protection

Disposable Gown

Solid-front, back-
closing, long-sleeved
gown made of a low-

permeability fabric.

Protects skin and
clothing from
contamination. Must
be disposed of as
hazardous waste after

use.[5]

Eye & Face Protection

Safety Goggles &
Face Shield

ANSI Z87.1-compliant
safety goggles. A full
face shield should be
worn over goggles
when handling the

powder or solutions.

[5]

Protects against
splashes and

aerosolized patrticles.

[5]

Respiratory Protection

N95 Respirator (or
higher)

NIOSH-approved N95
or higher-rated

respirator.

Required when
handling the solid
compound outside of
a certified
containment system
(e.g., fume hood) to

prevent inhalation.[5]

Foot & Hair Protection

Shoe & Hair Covers

Disposable, non-slip
shoe covers and a

hair bonnet.

Prevents the spread
of contamination
outside of the

laboratory.

Operational Plan for Handling LY2228820
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A systematic approach to handling LY2228820 from receipt to disposal is critical for safety and
to prevent contamination.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.
o Storage: Keep containers tightly sealed in a cool, dry, and well-ventilated area.[3]
o Powder: Store at -20°C.[3]
o In Solvent: Store at -80°C.[3]

e Incompatibilities: Store away from strong acids/alkalis and strong oxidizing/reducing agents.

[3]

Preparation and Use

» Designated Area: All handling of LY2228820 should be conducted in a designated area, such
as a chemical fume hood or a biological safety cabinet, to avoid the formation of dust and
aerosols.[3]

* Pre-Handling: Before handling, ensure all necessary PPE is correctly donned.
e Weighing: If weighing the solid form, do so within a ventilated enclosure.

o Solution Preparation: When preparing solutions, add the solvent to the solid to minimize dust
generation.

o General Practices: Avoid inhalation, and contact with skin and eyes.[3] Do not eat, drink, or
smoke in the handling area.[3]

o Post-Handling: Thoroughly wash hands and any exposed skin after handling.[3]

Spill Management

In the event of a spill, immediate action is required:

e Evacuate: Evacuate all non-essential personnel from the area.
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o Ventilate: Ensure the area is well-ventilated.

o PPE: Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves.[3]

e Containment: Cover the spill with an absorbent material.

o Cleanup: Carefully collect the spilled material and absorbent into a sealed, labeled

hazardous waste container.

o Decontamination: Clean the spill area with an appropriate solvent or detergent and water.

Collect all cleanup liquids as hazardous waste.[3]

Disposal Plan

All waste containing LY2228820 must be treated as hazardous and disposed of according to

local, state, and federal regulations.[3]

Waste Stream

Description

Containment

Disposal Method

Solid Hazardous
Waste

Contaminated gloves,
gowns, shoe covers,
absorbent liners,
weigh boats, pipette

tips, and empty vials.

Designated, sealed,
and labeled
hazardous waste

container.

Dispose of
contents/container to
an approved waste
disposal plant.[3]

Liquid Hazardous
Waste

Unused or expired
stock solutions and
contaminated

solvents.

Compatible, leak-
proof, and labeled
hazardous waste

container.

Dispose of
contents/container to
an approved waste

disposal plant.[3]

Sharps Hazardous
Waste

Needles and syringes
used in animal

studies.

Puncture-proof,
labeled sharps
container for

hazardous waste.

Arrange for pickup
and disposal through
your institution's
Environmental Health
and Safety (EHS)
office or a licensed
hazardous waste

contractor.[3]
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Visual Guides

The following diagrams illustrate the operational workflow and risk mitigation strategies for
handling LY2228820.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b7881755?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7881755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE oty Operatng Gui

Check Availability & Pricing

Receiving & Storage

Inspect Container

Store at Correct Temp
(-20°C or -80°C)

Preparatlbn & Use

Don PPE

Work in Ventilated Area

Prepare Solutions

[Conduct ExperimenD

Waste Dlsposal

Segregate Solid,
Liquid & Sharps
Use Labeled,
Sealed Containers

Dispose via EHS or
Licensed Contractor

Click to download full resolution via product page

Caption: Operational workflow for handling LY2228820.
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Caption: Risk assessment and mitigation for LY2228820.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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